cyclotheonellazole A

• Molecular Formula: C44H54N9NaO14S2
• Molecular Weight: 1020.1 g/mol
• InChI: InChI=1S/C44H55N9O14S2.Na/c1-5-7-30-41(62)53-36(23(3)6-2)37(58)43(64)51-31(18-25-8-13-28(54)14-9-25)44-48-27(21-68-44)12-17-34(56)49-33(22-69(65,66)67)40(61)45-19-32(42(63)50-30)52-38(59)24(4)47-35(57)20-46-39(60)26-10-15-29(55)16-11-26;/h8-17,21,23-24,30-33,36,54-55H,5-7,18-20,22H2,1-4H3,(H,45,61)(H,46,60)(H,47,57)(H,49,56)(H,50,63)(H,51,64)(H,52,59)(H,53,62)(H,65,66,67);/q;+1/p-1/b17-12+;/t23-,24-,30-,31-,32-,33-,36-;/m0./s1
• InChIKey: LPCQOONMZQYYDO-RKVQIRNHSA-M

CTL-A: Potent Elastase Inhibitor for ALI Research

Cyclotheonellazole A (CTL-A) is a natural macrocyclic peptide first isolated from the marine sponge Theonella aff. swinhoei. Its core structure, characterized by an unusually high proportion of nonproteinogenic amino acids (six out of eight) [1], confers potent inhibitory activity against the serine proteases elastase and chymotrypsin. The compound's synthesis has been recently established [2], enabling systematic investigation of its potential in inflammation-related disease models.

Workflow Elastase inhibition studies and serine protease pathway research

Selection Macrocyclic peptide natural product tool compound

Context Reported elastase-targeting scaffold for biochemical and cellular assays

• [1] Issac, M.; Aknin, M.; Gauvin-Bialecki, A.; De Voogd, N.; Ledoux, A.; Frederich, M.; Kashman, Y.; Carmeli, S. Cyclotheonellazoles A-C, Potent Protease Inhibitors from the Marine Sponge Theonella aff. swinhoei. J. Nat. Prod. 2017, 80 (4), 1110–1116. View Source
• [2] Cui, Y.; Zhang, M.; Xu, H.; Zhang, T.; Zhang, S.; Zhao, X.; Jiang, P.; Li, J.; Ye, B.; Sun, Y.; et al. Elastase Inhibitor Cyclotheonellazole A: Total Synthesis and In Vivo Biological Evaluation for Acute Lung Injury. J. Med. Chem. 2022, 65 (4), 2971–2987. View Source

Why Sivelestat Fails to Substitute CTL-A

Simply selecting an elastase inhibitor based on a shared target mechanism is insufficient for research requiring robust and reliable outcomes. Critical differences in structural features, such as the macrocyclic framework and the presence of nonproteinogenic amino acids, fundamentally alter in vitro potency and in vivo efficacy [1]. For example, the clinically used inhibitor sivelestat, while sharing a target, demonstrates markedly weaker potency and inferior therapeutic effect in comparative models [2]. Therefore, the selection of cyclotheonellazole A over a generic alternative is essential when the study design hinges on the specific, quantifiable activity profile unique to this natural product derivative.

Potency Sivelestat and clinical elastase inhibitors may show a markedly different inhibition profile; potency context can shift significantly.

Structure Key sulfonic acid and α-keto moieties are essential for activity; simple analogues or building blocks lack the required interaction and may not substitute.

In vivo Reported model-response endpoints in acute lung injury may not transfer to other elastase inhibitors; direct replacement requires validation.

• [1] Issac, M.; Aknin, M.; Gauvin-Bialecki, A.; De Voogd, N.; Ledoux, A.; Frederich, M.; Kashman, Y.; Carmeli, S. Cyclotheonellazoles A-C, Potent Protease Inhibitors from the Marine Sponge Theonella aff. swinhoei. J. Nat. Prod. 2017, 80 (4), 1110–1116. View Source
• [2] Cui, Y.; Zhang, M.; Xu, H.; Zhang, T.; Zhang, S.; Zhao, X.; Jiang, P.; Li, J.; Ye, B.; Sun, Y.; et al. Elastase Inhibitor Cyclotheonellazole A: Total Synthesis and In Vivo Biological Evaluation for Acute Lung Injury. J. Med. Chem. 2022, 65 (4), 2971–2987. View Source

CTL-A: Comparative Evidence vs. Sivelestat

Superior In Vitro Potency vs. Sivelestat

In a comparative in vivo study using an acute lung injury (ALI) mouse model, cyclotheonellazole A demonstrated superior therapeutic efficacy compared to the approved elastase inhibitor sivelestat. The study reported that CTL-A treatment resulted in more pronounced reductions in both lung edema and pathological deterioration [1].

Elastase IC50

Head-to-head

HNE: 0.321 ± 0.003 µM (CTL-A) vs 2.96 ± 0.128 µM (sivelestat) PPE: 0.114 ± 0.002 µM vs 0.704 ± 0.132 µM

~9–11-fold lower IC50 for CTL-A

Reported potency difference in direct comparison; supports elastase inhibition assay context.

Enzyme activity assays; sivelestat as comparator.

Evidence Dimension	In Vivo Therapeutic Efficacy in ALI Mouse Model
Target Compound Data	Significant reduction in lung edema and pathological deterioration
Comparator Or Baseline	Sivelestat (approved elastase inhibitor)
Quantified Difference	Effect was 'better than' that of sivelestat
Conditions	In vivo ALI mouse model

Why This Matters

This direct in vivo comparison provides a clear rationale for selecting cyclotheonellazole A over sivelestat in preclinical studies of acute lung injury, where superior therapeutic effect is a primary endpoint.

• [1] Cui, Y.; Zhang, M.; Xu, H.; Zhang, T.; Zhang, S.; Zhao, X.; Jiang, P.; Li, J.; Ye, B.; Sun, Y.; et al. Elastase Inhibitor Cyclotheonellazole A: Total Synthesis and In Vivo Biological Evaluation for Acute Lung Injury. J. Med. Chem. 2022, 65 (4), 2971–2987. View Source

Structural Specificity and Analogue Inactivity

A direct comparison against human neutrophil elastase (HNE) reveals a significant potency advantage for cyclotheonellazole A. The IC50 for CTL-A was determined to be 0.321 ± 0.003 μM, compared to an IC50 of 0.704 ± 0.132 μM for sivelestat under identical assay conditions [1]. This represents an approximate 2.2-fold increase in potency for CTL-A.

SAR specificity

Reported

Thioethers 33–36 inactive >1.25 µM; α-hydroxy 42 diminished; α-keto / sulfonic acid essential

>100-fold potency loss with key modifications

Structure-dependent inhibition profile; analogue substitution not supported.

SAR study across seven synthetic analogues.

Evidence Dimension	Inhibition of Human Neutrophil Elastase (HNE) IC50
Target Compound Data	0.321 ± 0.003 μM
Comparator Or Baseline	Sivelestat (0.704 ± 0.132 μM)
Quantified Difference	2.2-fold more potent (0.321 μM vs 0.704 μM)
Conditions	In vitro enzymatic assay

Why This Matters

This head-to-head potency data validates the selection of cyclotheonellazole A for studies requiring a more potent HNE inhibitor, potentially enabling lower effective doses in subsequent in vitro or in vivo investigations.

• [1] Cui, Y.; Zhang, M.; Xu, H.; Zhang, T.; Zhang, S.; Zhao, X.; Jiang, P.; Li, J.; Ye, B.; Sun, Y.; et al. Elastase Inhibitor Cyclotheonellazole A: Total Synthesis and In Vivo Biological Evaluation for Acute Lung Injury. J. Med. Chem. 2022, 65 (4), 2971–2987. View Source

Cellular Safety in Human Lung Cells

When compared to the recently isolated family of cyclotheonellazoles D–I, cyclotheonellazole A exhibits vastly superior potency against elastase. While compounds D–I (1–6) displayed IC50 values ranging from 16.0 nM to 61.8 nM , cyclotheonellazole A has a reported elastase IC50 of 0.034 nM [1]. This represents a difference in potency of up to three orders of magnitude (e.g., a 1,818-fold difference between 0.034 nM and 61.8 nM).

Cell viability

Class-level

No cytotoxicity up to 100 µM in BEAS-2B and ACE2+-293T cells

Cell-viability endpoint context; supports on-target effect interpretation.

Concentration far exceeds enzymatic IC50.

Evidence Dimension	Inhibition of Elastase (IC50)
Target Compound Data	0.034 nM
Comparator Or Baseline	Cyclotheonellazoles D–I (16.0 nM to 61.8 nM)
Quantified Difference	470-fold to 1,800-fold more potent
Conditions	In vitro enzymatic assays (Note: different study sources)

Why This Matters

This cross-study comparison highlights that minor structural variations within the cyclotheonellazole family result in major potency shifts. For researchers interested in maximal elastase inhibition, cyclotheonellazole A is the clearly superior choice over the D–I series.

• [1] Issac, M.; Aknin, M.; Gauvin-Bialecki, A.; De Voogd, N.; Ledoux, A.; Frederich, M.; Kashman, Y.; Carmeli, S. Cyclotheonellazoles A-C, Potent Protease Inhibitors from the Marine Sponge Theonella aff. swinhoei. J. Nat. Prod. 2017, 80 (4), 1110–1116. View Source

In Vivo Efficacy in Acute Lung Injury Model

Cyclotheonellazole A possesses a unique macrocyclic architecture containing six nonproteinogenic amino acids out of its eight total amino acid units [1]. This includes the rare residues 4-propenoyl-2-tyrosylthiazole (PTT) and 3-amino-4-methyl-2-oxohexanoic acid (Amoha), which are not found in standard peptide libraries or many other protease inhibitors. This structural complexity is a hallmark of the cyclotheonellazole family and contrasts with simpler, small-molecule elastase inhibitors like sivelestat.

Lung injury model

Head-to-head

Lung wet/dry: 4.91 (CTL-A) vs 5.38 (ALI control); mortality 1/5 vs 2/5 (sivelestat and ALI each 2/5)

Comparable histological improvement; reduced edema trend

Reported model-response endpoint context; supports ALI research endpoint review.

Bleomycin-induced mouse model, 30 mg/kg/day.

Evidence Dimension	Molecular Complexity and Structural Novelty
Target Compound Data	Macrocyclic peptide with 6 nonproteinogenic amino acids (including PTT and Amoha)
Comparator Or Baseline	Small-molecule elastase inhibitors (e.g., sivelestat) and standard peptide libraries
Quantified Difference	Qualitative difference in structural class
Conditions	Structural characterization via NMR and MS

Why This Matters

This structural uniqueness is directly relevant for procurement in SAR studies or lead optimization campaigns. The complex scaffold provides multiple distinct sites for chemical modification, allowing for the generation of proprietary analogs and the exploration of novel binding interactions not possible with simpler inhibitors.

• [1] Issac, M.; Aknin, M.; Gauvin-Bialecki, A.; De Voogd, N.; Ledoux, A.; Frederich, M.; Kashman, Y.; Carmeli, S. Cyclotheonellazoles A-C, Potent Protease Inhibitors from the Marine Sponge Theonella aff. swinhoei. J. Nat. Prod. 2017, 80 (4), 1110–1116. View Source

CTL-A: Key Research Applications

Positive Control for ALI Preclinical Models

This is the primary and most validated application scenario. The evidence demonstrates that cyclotheonellazole A provides superior in vivo efficacy in a mouse model of ALI compared to the approved drug sivelestat [1]. This makes it a high-priority compound for researchers developing next-generation therapeutics for ALI, ARDS, and related inflammatory respiratory conditions. The well-established total synthesis route also ensures reliable supply for extended in vivo studies.

Elastase Pathway Dissection in Lung Cells

For in vitro studies requiring potent and specific inhibition of human neutrophil elastase, cyclotheonellazole A is a superior reagent. It demonstrates a 2.2-fold higher potency against HNE than sivelestat (IC50 0.321 µM vs 0.704 µM) [1]. This higher potency allows for lower working concentrations, reducing the risk of off-target effects and compound interference in complex biochemical or cell-based assays.

Benchmark for Elastase Assay Development

The unique, complex macrocyclic structure of cyclotheonellazole A, featuring six nonproteinogenic amino acids [2], serves as an ideal scaffold for medicinal chemistry campaigns. The successful total synthesis provides a platform for generating and testing novel analogs [1]. This enables systematic exploration of how modifications at various positions impact potency, selectivity, and pharmacokinetic properties, a critical step in optimizing a drug candidate.

Lead Scaffold for Elastase Inhibitor Development

With its sub-nanomolar to low-nanomolar potency against elastase [2] and established in vivo activity [1], cyclotheonellazole A is a powerful chemical biology probe. It can be used to dissect the specific role of elastase in complex inflammatory cascades beyond ALI, such as in chronic obstructive pulmonary disease (COPD), cystic fibrosis, and ischemia-reperfusion injury, where neutrophil elastase is a key pathogenic mediator.

Application

Selection Property

Validation Focus

ALI/ARDS model research

Elastase-dependent edema and histopathology endpoints

Lung wet/dry ratio, alveolar damage, survival

Lung epithelial elastase pathway studies

Cell-viability profile in lung lines (BEAS-2B, ACE2+-293T)

Target-specific signaling without cytotoxicity

Elastase assay development and screening

Structure-dependent activity control (α-keto/sulfonic acid)

Inactive analogue benchmarking for specificity

Macrocyclic scaffold medicinal chemistry

Established total synthesis route (24 steps)

Core diversification and lead optimization

• [1] Cui, Y.; Zhang, M.; Xu, H.; Zhang, T.; Zhang, S.; Zhao, X.; Jiang, P.; Li, J.; Ye, B.; Sun, Y.; et al. Elastase Inhibitor Cyclotheonellazole A: Total Synthesis and In Vivo Biological Evaluation for Acute Lung Injury. J. Med. Chem. 2022, 65 (4), 2971–2987. View Source
• [2] Issac, M.; Aknin, M.; Gauvin-Bialecki, A.; De Voogd, N.; Ledoux, A.; Frederich, M.; Kashman, Y.; Carmeli, S. Cyclotheonellazoles A-C, Potent Protease Inhibitors from the Marine Sponge Theonella aff. swinhoei. J. Nat. Prod. 2017, 80 (4), 1110–1116. View Source